2-(4-morpholinylcarbonothioyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- Özil, Parlak, and Baltaş (2018) explored the synthesis of benzimidazole derivatives, including those containing the morpholine skeleton, noting their antioxidant activities and potential as glucosidase inhibitors. They employed a 'onepot' nitro reductive cyclization reaction using sodium hydrosulfite for synthesis (Özil, Parlak, & Baltaş, 2018).
Molecular Structure Analysis
- Yoon et al. (2011) analyzed the molecular structure of a related compound, noting the planar nature of the benzimidazole ring and its dihedral angles with attached rings. This study offers insight into the structural characteristics of benzimidazole derivatives (Yoon et al., 2011).
Chemical Reactions and Properties
- Synthesis and biological evaluation of benzimidazole derivatives containing morpholine were reported by Rewcastle et al. (2011), emphasizing their role in inhibiting phosphatidylinositol 3-kinase (PI3K), a key enzyme in cancer pathways (Rewcastle et al., 2011).
Physical Properties Analysis
- Qu et al. (2015) synthesized benzimidazol-2-ylcyanoketone oxime ethers containing morpholine moiety and evaluated their antifungal activities, highlighting the importance of physical properties in determining biological efficacy (Qu et al., 2015).
properties
IUPAC Name |
1H-benzimidazol-2-yl(morpholin-4-yl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c17-12(15-5-7-16-8-6-15)11-13-9-3-1-2-4-10(9)14-11/h1-4H,5-8H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSTNDGPPTDUGNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=S)C2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.